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Compound of Interest

Compound Name: Pyridinium dichromate

Cat. No.: B156615 Get Quote

CAS Number: 20039-37-6

This technical guide provides an in-depth overview of pyridinium dichromate (PDC), a

versatile and selective oxidizing agent widely employed in organic synthesis. Tailored for

researchers, scientists, and drug development professionals, this document details the

compound's properties, synthesis, applications, and experimental protocols, with a focus on its

role in the controlled oxidation of alcohols.

Core Properties and Data
Pyridinium dichromate is an orange-yellow crystalline solid that is valued for its mild and

selective oxidizing capabilities.[1] It is less acidic than the related pyridinium chlorochromate

(PCC), making it more suitable for reactions involving acid-sensitive substrates.[2][3] Key

quantitative data for PDC are summarized in the table below.
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Property Value References

CAS Number 20039-37-6 [4]

Molecular Formula C₁₀H₁₂Cr₂N₂O₇ [5]

Molecular Weight 376.20 g/mol [4]

Appearance
Orange to brownish-red

crystalline powder

Melting Point 152-153 °C [1]

Solubility

Soluble in water,

dimethylformamide (DMF), and

dimethyl sulfoxide (DMSO).

Sparingly soluble in

dichloromethane, chloroform,

and acetone.

[2][5][6]

Synthesis of Pyridinium Dichromate
PDC can be synthesized by the reaction of chromium trioxide (CrO₃) with pyridine in an

aqueous solution. A common method involves the slow addition of a concentrated aqueous

solution of chromium trioxide to pyridine, often cooled with an ice bath to manage the

exothermic reaction.[5] The resulting orange precipitate is then filtered, washed with a suitable

solvent like acetone, and dried to yield pyridinium dichromate.[5]

Applications in Organic Synthesis
The primary application of PDC in organic synthesis is the oxidation of primary and secondary

alcohols to aldehydes and ketones, respectively.[1][5] Its selectivity and mild reaction

conditions make it a valuable reagent in multi-step syntheses, particularly in the development

of complex molecules and pharmaceutical intermediates.[1][7]

Selective Oxidation of Alcohols
A key advantage of PDC is its ability to oxidize primary alcohols to aldehydes with minimal

over-oxidation to carboxylic acids, especially when used in anhydrous dichloromethane.[2][7]
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The choice of solvent can influence the reaction outcome; in dimethylformamide (DMF),

primary alcohols can be further oxidized to carboxylic acids.[2] Secondary alcohols are reliably

oxidized to ketones.[2]

Experimental Protocol: Oxidation of a Primary
Alcohol to an Aldehyde
This protocol provides a general procedure for the oxidation of a primary alcohol to its

corresponding aldehyde using pyridinium dichromate in dichloromethane.

Materials:

Primary alcohol

Pyridinium dichromate (PDC)

Anhydrous dichloromethane (CH₂Cl₂)

Celite® or molecular sieves

Sodium bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Inert atmosphere setup (e.g., nitrogen or argon)

Filtration apparatus (e.g., Büchner funnel or sintered glass funnel)

Separatory funnel

Rotary evaporator
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Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the primary

alcohol and anhydrous dichloromethane. To this solution, add Celite® or powdered

molecular sieves. This helps to prevent the formation of a tar-like residue that can trap the

product.[8][9]

Addition of PDC: While stirring, add pyridinium dichromate (typically 1.5 to 2 equivalents)

portion-wise to the reaction mixture. The reaction is usually carried out at room temperature.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) by observing the disappearance of the starting alcohol.

Workup: Upon completion, the reaction mixture is diluted with dichloromethane and filtered

through a pad of Celite® to remove the chromium salts and other solid byproducts.

Extraction and Washing: The filtrate is transferred to a separatory funnel and washed

successively with saturated sodium bicarbonate solution, water, and brine.

Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate or

magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a

rotary evaporator to yield the crude aldehyde.

Purification: The crude product can be further purified by column chromatography on silica

gel if necessary.

Reaction Mechanism and Visualization
The oxidation of an alcohol by pyridinium dichromate is believed to proceed through the

formation of a chromate ester intermediate. This is followed by the rate-determining step, which

involves the abstraction of a proton from the carbon bearing the hydroxyl group, leading to the

formation of the carbonyl compound and a reduced chromium species.

Below is a DOT language script for a Graphviz diagram illustrating the generalized mechanism

of alcohol oxidation by PDC.
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Caption: Generalized mechanism of alcohol oxidation by PDC.

Safety and Handling
Pyridinium dichromate is a chromium(VI) compound and should be handled with appropriate

safety precautions. Chromium(VI) compounds are toxic and potential carcinogens.[5] It is

essential to use personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat, and to work in a well-ventilated fume hood. As a strong oxidizing agent, PDC can

promote fires and may be explosive in contact with certain organic materials.[10] Proper

disposal of chromium waste is also critical due to its environmental toxicity.[5][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156615#pyridinium-dichromate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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